Cas no 2828447-12-5 ([2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid
• CAS No: 2828447-12-5
• MF: C₇H₄BClF₄O₂
• MW: 242.363075256348
• CID: 5140305
• PubChem ID: 75485900
• Update Time: 2025-11-05

[2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid
• F75585
• 2828447-12-5

• Inchi： 1S/C7H4BClF4O2/c9-5-1-3(7(11,12)13)6(10)2-4(5)8(14)15/h1-2,14-15H
• InChI Key： HOLDZZKCHOTLGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C(=CC=1B(O)O)F

Computed Properties

• Exact Mass: 241.9928999g/mol
• Monoisotopic Mass: 241.9928999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid

Market Research and Analysis of [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid in Chemical Biomedical Field

The compound [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid, identified by the CAS number 2828447-12-5, has garnered significant attention in the chemical biomedical field due to its unique properties and potential applications in drug discovery and development. This boronic acid derivative is widely utilized as an intermediate in the synthesis of various bioactive molecules, particularly those requiring precise structural modifications for enhanced pharmacokinetic profiles.

Recent studies have highlighted the role of this compound in the construction of complex heterocyclic frameworks, which are critical components of numerous therapeutic agents. Its application in Suzuki-Miyaura coupling reactions has been particularly notable, enabling the efficient synthesis of biologically relevant compounds with high functional group compatibility.

Market demand for [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid has been driven by its versatility across multiple therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The increasing focus on personalized medicine and the development of targeted therapies have further underscored the importance of this compound in preclinical research and early-stage drug development.

Global suppliers of this product are primarily concentrated in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. Key players in the market are leveraging technological advancements to optimize production processes, ensuring consistent quality and cost-effectiveness. Additionally, stringent regulatory requirements for chemical intermediates used in pharmaceutical applications have necessitated rigorous quality control measures throughout the supply chain.

From a procurement perspective, the demand for [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid is influenced by factors such as research funding trends, collaboration between academia and industry, and the pipeline of novel drug candidates. As the field continues to evolve, there is an increasing emphasis on sustainable practices to minimize environmental impact during synthesis and distribution.

In conclusion, [2-Chloro-5-fluoro-4-(trifluoromethyl)phenyl]boronic acid remains a critical component in the chemical biomedical landscape, with its applications spanning from fundamental research to advanced therapeutic development. As market dynamics continue to shift, stakeholders must remain vigilant to emerging trends and technological innovations to maintain a competitive edge in this dynamic industry.